4-Hydrazinyl-7-methylquinoline

• CAS No.: 68500-34-5
• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (7-methylquinolin-4-yl)hydrazine
• InChI: InChI=1S/C10H11N3/c1-7-2-3-8-9(13-11)4-5-12-10(8)6-7/h2-6H,11H2,1H3,(H,12,13)
• InChI Key: UCXZZGTXWNNKQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CC(=C2C=C1)NN

Description

4-Hydrazinyl-7-methylquinoline is a quinoline derivative featuring a hydrazinyl group (-NH-NH₂) at position 4 and a methyl group (-CH₃) at position 7. This compound is structurally related to antimalarial and antimicrobial agents, where the quinoline core is often functionalized to enhance bioactivity. The synthesis of such derivatives typically involves nucleophilic substitution of a chloro group at position 4 with hydrazine hydrate, as seen in analogous compounds like 4-hydrazinyl-7-chloroquinoline .

Comparison with Similar Compounds

Substituent Variations at Position 7

The substituent at position 7 significantly influences physicochemical properties and bioactivity. Key analogs include:

Compound	Position 4	Position 7	Key Properties/Activities	References
4-Hydrazinyl-7-methylquinoline	Hydrazinyl (-NH-NH₂)	Methyl (-CH₃)	Presumed intermediate for drug synthesis
4-Hydrazinyl-7-chloroquinoline	Hydrazinyl	Chloro (-Cl)	Antimicrobial activity
4-Hydrazinyl-7-methoxyquinoline	Hydrazinyl	Methoxy (-OCH₃)	Precursor to pyrazole derivatives
4-Amino-7-chloroquinoline	Amino (-NH₂)	Chloro	Antimalarial activity
4-Hydroxy-7-methoxyquinoline	Hydroxy (-OH)	Methoxy	Pharmaceutical intermediate

Key Observations :

• Electron-Withdrawing vs. Donating Groups: Chloro (-Cl) at position 7 (electron-withdrawing) may enhance antimicrobial activity by increasing electrophilicity at the quinoline core . In contrast, methyl (-CH₃) and methoxy (-OCH₃) groups (electron-donating) improve solubility and alter metabolic stability .
• Biological Activities: Chloro-substituted derivatives (e.g., 4-hydrazinyl-7-chloroquinoline) exhibit antimicrobial properties, whereas amino-substituted analogs (e.g., 4-amino-7-chloroquinoline) are prominent in antimalarial research .

Reaction Conditions :

• Solvents: Ethanol or methanol.
• Catalysts: Glacial acetic acid (for pH adjustment).
• Temperature: Reflux (70–80°C).